2-(chloromethyl)-5-methyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine dihydrochloride
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Overview
Description
“2-(chloromethyl)-5-methyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine dihydrochloride” is a chemical compound. Unfortunately, there is limited information available about this specific compound .
Molecular Structure Analysis
The molecular structure of “this compound” is not explicitly provided in the available sources .Chemical Reactions Analysis
The chemical reactions involving “this compound” are not specified in the available sources .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” are not detailed in the available sources .Mechanism of Action
Safety and Hazards
Future Directions
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(chloromethyl)-5-methyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine dihydrochloride involves the reaction of 2-amino-5-methylthiazole with chloroacetaldehyde followed by cyclization with 2-chloro-3-formylpyridine. The resulting intermediate is then treated with hydrochloric acid to yield the final product as a dihydrochloride salt.", "Starting Materials": [ "2-amino-5-methylthiazole", "chloroacetaldehyde", "2-chloro-3-formylpyridine", "hydrochloric acid" ], "Reaction": [ "Step 1: React 2-amino-5-methylthiazole with chloroacetaldehyde in the presence of a base such as sodium hydroxide to yield 2-(chloromethyl)-5-methylthiazole.", "Step 2: Cyclize 2-(chloromethyl)-5-methylthiazole with 2-chloro-3-formylpyridine in the presence of a base such as potassium carbonate to yield the intermediate 2-(chloromethyl)-5-methyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine.", "Step 3: Treat the intermediate with hydrochloric acid to yield the final product as a dihydrochloride salt, 2-(chloromethyl)-5-methyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine dihydrochloride." ] } | |
CAS No. |
1955548-55-6 |
Molecular Formula |
C8H13Cl3N2S |
Molecular Weight |
275.6 |
Purity |
95 |
Origin of Product |
United States |
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